Cas no 2363780-64-5 (5-bromo-4,6-bis(methyl-d3)pyrimidine-2-d)
2363780-64-5 structure
Product Name:5-bromo-4,6-bis(methyl-d3)pyrimidine-2-d
CAS No:2363780-64-5
MF:C6H7BrN2
MW:194.080312013626
CID:6824452
PubChem ID:172401932
Update Time:2025-03-01
5-bromo-4,6-bis(methyl-d3)pyrimidine-2-d Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-4,6-bis(methyl-d3)pyrimidine-2-d
- 2363780-64-5
- CS-22534
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- Inchi: 1S/C6H7BrN2/c1-4-6(7)5(2)9-3-8-4/h3H,1-2H3/i1D3,2D3,3D
- InChI Key: WDMWXYZJJVYMHE-YYWVXINBSA-N
- SMILES: BrC1=C(C([2H])([2H])[2H])N=C([2H])N=C1C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 193.02320Da
- Monoisotopic Mass: 193.02320Da
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 25.8Ų
5-bromo-4,6-bis(methyl-d3)pyrimidine-2-d Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2363780-64-5 (5-bromo-4,6-bis(methyl-d3)pyrimidine-2-d) Related Products
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